6-(4-Ethylphenyl)-2-(2-methoxyethyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 6-(4-ethylphenyl)-2-(2-methoxyethyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C25H25N5O3/c1-4-17-10-12-19(13-11-17)30-20(18-8-6-5-7-9-18)16-29-21-22(26-24(29)30)27(2)25(32)28(23(21)31)14-15-33-3/h5-13,16H,4,14-15H2,1-3H3
• InChI Key: MWTRLYHVJPBZQV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C5=CC=CC=C5
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

6-(4-Ethylphenyl)-2-(2-methoxyethyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• 6-(4-Ethylphenyl)-2-(2-methoxyethyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione is synthesized from reactions involving imidazoles and acetone or butane-2,3-dione, leading to dihydropurines and carbamoylpurines as derivatives (Alves, Proença, & Booth, 1994).

Antiviral and Antihypertensive Activities

• This compound is a precursor for the synthesis of 7,8-polymethylenepurine derivatives, which have been studied for their antiviral and antihypertensive activities (Nilov et al., 1995).

Application in Organic Synthesis

• The compound is utilized in organic synthesis processes, including the preparation of 6-carbamoylpurines and reactions with various aldehydes and ketones (Booth, Dias, & Proença, 1992).

Antitumor Activity

• Derivatives of this compound have been investigated for their antitumor activity, particularly against prostate, colorectal, breast, and Hela cancer cell lines (El-Sayed et al., 2018).

Microwave-Assisted Reactions

• The compound's derivatives have been explored in microwave-assisted reactions with active methylene compounds, demonstrating the effect of microwave irradiation on reaction times and yields (Rábarová et al., 2004).

Application in Inorganic Chemistry

• Research has also explored its application in inorganic chemistry, particularly in the synthesis of N-heterocyclic carbene–silver(I) acetate complexes and their antibacterial and cytotoxic properties (Hackenberg et al., 2013).

Electroluminescent Layer Applications

• Some derivatives have been synthesized for potential applications in organic light-emitting devices, with studies on photophysical properties and electroluminescent layers (Dobrikov et al., 2011).